Cas no 1248197-72-9 (5-fluoro-N-(2-methoxyethyl)pyridin-2-amine)

• Product Name: 5-fluoro-N-(2-methoxyethyl)pyridin-2-amine
• CAS No: 1248197-72-9
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• MDL: MFCD14621287
• CID: 5216458
• PubChem ID: 61313328
• Update Time: 2025-07-26

5-fluoro-N-(2-methoxyethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-(2-methoxyethyl)pyridin-2-amine
• 2-Pyridinamine, 5-fluoro-N-(2-methoxyethyl)-

• MDL： MFCD14621287
• Inchi： 1S/C8H11FN2O/c1-12-5-4-10-8-3-2-7(9)6-11-8/h2-3,6H,4-5H2,1H3,(H,10,11)
• InChI Key： QMXQHVQNWMJQGV-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)NCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• XLogP3: 1.1
• Topological Polar Surface Area: 34.2

Additional information on 5-fluoro-N-(2-methoxyethyl)pyridin-2-amine

Introduction to 5-Fluoro-N-(2-methoxyethyl)pyridin-2-amine (CAS No: 1248197-72-9)

5-Fluoro-N-(2-methoxyethyl)pyridin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1248197-72-9, is a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a fluorine atom at the 5-position and an N-(2-methoxyethyl) side chain, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of the fluorine substituent enhances the compound's metabolic stability and binding affinity, which are crucial factors in drug design.

The< strong>5-fluoro-N-(2-methoxyethyl)pyridin-2-amine molecule has garnered attention due to its potential applications in medicinal chemistry. Its structural framework allows for modifications that can lead to the development of novel therapeutic agents. Recent studies have highlighted its role as a precursor in the synthesis of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases.

In the context of modern drug discovery, the< strong>fluorinated pyridine scaffold is particularly valuable. Fluorine atoms can influence the pharmacokinetic properties of a drug, including its bioavailability and half-life. The< strong>N-(2-methoxyethyl) group contributes to the solubility and pharmacological activity of the compound, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of< strong>5-fluoro-N-(2-methoxyethyl)pyridin-2-amine with biological targets more accurately. These simulations have revealed that this compound can interact with enzymes and receptors in ways that suggest its potential use in treating neurological disorders. The fluorine atom's ability to form hydrogen bonds and its electronic properties make it an ideal candidate for designing drugs that require precise molecular interactions.

The< strong>CAS No: 1248197-72-9 identifier ensures that researchers worldwide can reliably obtain and reference this compound. Its synthesis involves multi-step organic reactions, including nucleophilic substitution and condensation reactions, which are well-documented in chemical literature. The purity and yield of< strong>5-fluoro-N-(2-methoxyethyl)pyridin-2-amine are critical for its application in pharmaceutical research, and manufacturers adhere to stringent quality control measures to ensure consistency.

The pharmaceutical industry has shown interest in< strong>fluorinated pyridines due to their broad range of biological activities. For instance, studies have demonstrated that fluorinated pyridines can enhance the potency of antiviral drugs by improving their ability to bind to viral proteases. Similarly, derivatives of< strong>5-fluoro-N-(2-methoxyethyl)pyridin-2-amine have shown promise in inhibiting bacterial enzymes, contributing to the development of new antibiotics.

In conclusion, 5-fluoro-N-(2-methoxyethyl)pyridin-2-amine (CAS No: 1248197-72-9) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for developing new drugs targeting various diseases. As research continues, the applications of this compound are expected to expand, further solidifying its importance in medicinal chemistry.